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Cat. No.: S525441

Get Quote

Chemical Profile and Handling Protocols

For researchers working with this compound, understanding its properties and handling requirements is

critical for safety.

Basic Identifiers: CAS Registry No.: 762-12-9; Molecular Formula: C₂₀H₃₈O₄; IUPAC Name:
decanoyl decaneperoxoate [1] [2].

Physical Form: Typically appears as a white granular solid or white flakes with a musty odor [1] [2]. It
has a melting point of 40-41°C [2].

Solubility: It is insoluble in water but soluble in organic solvents like DMSO [1] [2].
Hazards: Classified as a flammable and irritant [1]. It is highly reactive and sensitive to
temperature rises, contamination, friction, and shock [2]. Decomposition can be violent above a
specific "Control Temperature" [2].

Experimental Characterization and Data

When synthesizing or working with decanoyl peroxide, you can characterize it using several spectroscopic

methods. The following workflow outlines the key experimental steps for this process.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s525441?utm_src=pdf-body
https://www.smolecule.com/products/s525441?utm_src=pdf-interest
https://www.smolecule.com/products/s525441
https://www.atamanchemicals.com/didecanoylperoxide_u32588/
https://www.smolecule.com/products/s525441
https://www.atamanchemicals.com/didecanoylperoxide_u32588/
https://www.atamanchemicals.com/didecanoylperoxide_u32588/
https://www.smolecule.com/products/s525441
https://www.atamanchemicals.com/didecanoylperoxide_u32588/
https://www.smolecule.com/products/s525441
https://www.atamanchemicals.com/didecanoylperoxide_u32588/
https://www.atamanchemicals.com/didecanoylperoxide_u32588/
https://www.smolecule.com/products/s525441?utm_src=pdf-body
https://www.smolecule.com/products/s525441?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Sample Preparation

FTIR Analysis

NMR Analysis

Mass Spectrometry

Data Interpretation

Click to download full resolution via product page

Experimental workflow for characterizing Decanoyl peroxide

The data from these techniques provides key fingerprints for the compound, as summarized in the table

below.

Spectroscopic Method Key Characteristic Signals Assignment / Structural Information

FTIR Spectroscopy [1] 1735-1750 cm⁻¹ (strong) Carbonyl (C=O) stretching vibration

833-952 cm⁻¹ (medium) Peroxide linkage (O-O) stretching

vibration

2850-2970 cm⁻¹ (medium) C-H stretch from aliphatic chains

¹H NMR Spectroscopy [1] 0.88-0.92 ppm (triplet) Terminal CH₃ protons
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Spectroscopic Method Key Characteristic Signals Assignment / Structural Information

2.4-2.6 ppm (triplet) α-CH₂ protons (adjacent to C=O)

1.2-1.7 ppm (complex

multiplet)

Internal CH₂ protons of the alkyl chain

¹³C NMR Spectroscopy
[1]

~165-175 ppm Carbonyl carbons

~33-34 ppm α-carbons (adjacent to carbonyl)

~14 ppm Terminal methyl carbons

Mass Spectrometry [1] m/z 342 (very weak) Molecular ion [M]⁺•

m/z 171 (strong) Acyl fragment ion [RCO]⁺

Critical Safety and Handling Procedures

Due to its inherent hazards, strict safety protocols must be followed. The handling procedures for decanoyl

peroxide are designed to minimize risks of decomposition or violent reaction.

Storage: Store in a cool, well-ventilated area, away from heat sources and open flames. Keep in a
tightly closed container, protected from air and moisture. For short-term storage (days to weeks), 0-

4°C is recommended; for long-term (months to years), -20°C is advised [1] [2].
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and protective clothing [2].
Incompatible Materials: Avoid contact with reducing agents, strong acids, strong bases,
flammable materials, and contaminants (especially transition metals like cobalt, iron, and
manganese) which can cause rapid decomposition [2].

Emergency Preparedness: Have spill control measures and fire-fighting equipment suitable for
peroxides readily available. Establish clear emergency response procedures and ensure all personnel

are trained [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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